Cas no 1396884-09-5 (N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-(thiophen-2-yl)acetamide)

• Product Name: N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-(thiophen-2-yl)acetamide
• CAS No: 1396884-09-5
• MF: C₁₇H₂₁NO₃S
• MW: 319.418543577194
• CID: 5821551
• PubChem ID: 71782015
• Update Time: 2025-05-27

N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-thiophen-2-ylacetamide
• N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-(thiophen-2-yl)acetamide
• AKOS024524140
• VU0525264-1
• N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)-2-(thiophen-2-yl)acetamide
• CHEMBL3439625
• F5857-3810
• 1396884-09-5

• Inchi： 1S/C17H21NO3S/c1-17(20,11-13-5-7-14(21-2)8-6-13)12-18-16(19)10-15-4-3-9-22-15/h3-9,20H,10-12H2,1-2H3,(H,18,19)
• InChI Key： YDHZXOISUZWVRK-UHFFFAOYSA-N
• SMILES： C(NCC(O)(C)CC1=CC=C(OC)C=C1)(=O)CC1SC=CC=1

Computed Properties

• Exact Mass: 319.12421471g/mol
• Monoisotopic Mass: 319.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 86.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-(thiophen-2-yl)acetamide

Comprehensive Analysis of N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-(thiophen-2-yl)acetamide (CAS 1396884-09-5): Properties, Applications, and Research Insights

The compound N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-(thiophen-2-yl)acetamide (CAS 1396884-09-5) has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential biological activities. This thiophene-derived acetamide derivative combines a 4-methoxyphenyl moiety with a hydroxy-methylpropyl backbone, making it a promising candidate for drug discovery and material science applications. Researchers are particularly interested in its hydrogen-bonding capacity and steric effects, which influence its reactivity and interactions with biological targets.

Recent studies highlight the growing demand for heterocyclic compounds like N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-(thiophen-2-yl)acetamide in medicinal chemistry. With the rise of personalized medicine and targeted therapies, this compound's molecular scaffold offers versatility for modifications. Its CAS 1396884-09-5 identifier frequently appears in patent literature related to kinase inhibitors and anti-inflammatory agents, aligning with current trends in cancer research and autoimmune disease treatment development.

The synthesis of N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-(thiophen-2-yl)acetamide typically involves multi-step organic reactions, including amide coupling and hydroxylation processes. Analytical characterization via HPLC, NMR, and mass spectrometry confirms its high purity (>98%), a critical factor for pharmaceutical intermediates. The presence of both electron-donating methoxy groups and thiophene rings contributes to its distinct spectroscopic properties and solubility profile in polar organic solvents.

From a drug design perspective, the compound's three-dimensional conformation enables potential interactions with enzyme active sites. Computational modeling suggests its bioisosteric potential with known GPCR modulators, sparking interest in neurological disorder research. The hydroxypropyl segment may enhance blood-brain barrier penetration, while the thiophene-2-yl acetamide portion could influence receptor binding affinity—key considerations in modern central nervous system drug development.

Industrial applications of CAS 1396884-09-5 extend beyond pharmaceuticals. Its conjugated system shows promise in organic electronics, particularly as a charge transport material in OLED devices. The compound's thermal stability (decomposition point >200°C) and photophysical properties make it suitable for advanced material formulations. Recent patents describe its incorporation into polymeric matrices for sensor technologies, responding to the growing wearable electronics market demand.

Quality control protocols for N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-(thiophen-2-yl)acetamide emphasize chiral purity analysis due to its stereogenic center. Regulatory guidelines require thorough impurity profiling, especially for pharmaceutical-grade material. The compound's stability under various pH conditions and photodegradation resistance are routinely evaluated, addressing industry concerns about API degradation during formulation and storage.

Environmental and safety assessments of 1396884-09-5 indicate favorable biodegradation potential compared to persistent organic pollutants. Its ecotoxicological profile meets green chemistry principles, aligning with the pharmaceutical industry's shift toward sustainable synthesis methods. Researchers are investigating catalytic approaches to improve the compound's atom economy during production, reflecting broader process intensification trends in fine chemical manufacturing.

Future research directions for N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]-2-(thiophen-2-yl)acetamide include exploring its structure-activity relationships through systematic derivatization studies. The scientific community anticipates publications detailing its in vivo pharmacokinetics and metabolic pathways, particularly regarding the methoxyphenyl metabolism and thiophene ring oxidation products. These investigations will further clarify its therapeutic potential and toxicological thresholds for clinical translation.